Cas no 85237-70-3 (3-Ethyl-2-phenyl-pyridine)

3-Ethyl-2-phenyl-pyridine structure
3-Ethyl-2-phenyl-pyridine structure
Product Name:3-Ethyl-2-phenyl-pyridine
CAS No:85237-70-3
MF:C13H13N
MW:183.249023199081
CID:733056
Update Time:2024-01-31

3-Ethyl-2-phenyl-pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Ethyl-2-phenyl-pyridine
    • 3-ethyl-2-phenylpyridine
    • Einecs 286-431-7
    • Inchi: 1S/C13H13N/c1-2-11-9-6-10-14-13(11)12-7-4-3-5-8-12/h3-10H,2H2,1H3
    • InChI Key: LAQPYTPYLZTORG-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)=NC=CC=C1CC

Computed Properties

  • Exact Mass: 183.104799
  • Monoisotopic Mass: 183.104799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Density: 1.013
  • Boiling Point: 313.1°C at 760 mmHg
  • Flash Point: 133.8°C
  • Refractive Index: 1.56

3-Ethyl-2-phenyl-pyridine Related Literature

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